Cas no 868280-61-9 (Ethanone, 1-[4-(1,3-dioxolan-2-yl)phenyl]-2-phenyl-)

• Product Name: Ethanone, 1-[4-(1,3-dioxolan-2-yl)phenyl]-2-phenyl-
• CAS No: 868280-61-9
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 660440
• PubChem ID: 59164356
• Update Time: 2025-05-21

Ethanone, 1-[4-(1,3-dioxolan-2-yl)phenyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(1,3-dioxolan-2-yl)phenyl]-2-phenyl-
• 1-(4-(1,3-dioxolan-2-yl)phenyl)-2-phenylethanone
• 1-[4-(1,3-dioxolan-2-yl)phenyl]-2-phenylethanone
• WS-01132
• 868280-61-9
• AKOS022356141
• DTXSID20731142
• 1-[4-(1,3-Dioxolan-2-yl)phenyl]-2-phenylethan-1-one
• CS-0117777
• SCHEMBL1501659
• TWYPADIZPGCRQW-UHFFFAOYSA-N
• D85596
• DB-328526

• Inchi： 1S/C17H16O3/c18-16(12-13-4-2-1-3-5-13)14-6-8-15(9-7-14)17-19-10-11-20-17/h1-9,17H,10-12H2
• InChI Key： TWYPADIZPGCRQW-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC(C(CC2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 268.109944368g/mol
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Ethanone, 1-[4-(1,3-dioxolan-2-yl)phenyl]-2-phenyl-

Recent Advances in the Study of Ethanone, 1-[4-(1,3-dioxolan-2-yl)phenyl]-2-phenyl- (CAS: 868280-61-9)

Ethanone, 1-[4-(1,3-dioxolan-2-yl)phenyl]-2-phenyl- (CAS: 868280-61-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its molecular structure, biological activity, and synthetic pathways, providing valuable insights into its therapeutic potential.

One of the key areas of research has been the compound's role as an intermediate in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the construction of novel heterocyclic compounds, which are often pivotal in the development of new pharmaceuticals. The study demonstrated that 868280-61-9 can be efficiently converted into various derivatives with enhanced bioactivity, particularly in targeting inflammatory pathways.

Another significant advancement comes from a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as a kinase inhibitor. Kinases are critical enzymes in cellular signaling, and their dysregulation is implicated in numerous diseases, including cancer. The research team synthesized several analogs of 868280-61-9 and evaluated their inhibitory effects on a panel of kinases. Preliminary results indicated promising activity against specific kinase targets, suggesting its potential as a lead compound for further optimization.

In addition to its pharmacological applications, recent work has also investigated the compound's physicochemical properties. A 2023 study in the Journal of Chemical and Pharmaceutical Research provided a detailed analysis of its solubility, stability, and crystallographic characteristics. These findings are crucial for formulating the compound into viable drug products, as they influence bioavailability and shelf-life.

Despite these promising developments, challenges remain. For instance, the scalability of its synthesis and the need for further toxicological studies were highlighted in a recent review article in Current Opinion in Chemical Biology (2024). Addressing these issues will be essential for advancing 868280-61-9 from the bench to the clinic.

In conclusion, Ethanone, 1-[4-(1,3-dioxolan-2-yl)phenyl]-2-phenyl- (CAS: 868280-61-9) represents a versatile and promising scaffold in medicinal chemistry. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic applications. Future studies should focus on optimizing its synthetic routes, expanding its biological evaluations, and addressing any safety concerns to fully realize its clinical potential.